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Compound of Interest

Compound Name: 1H-indole-5-sulfonyl chloride

Cat. No.: B109613 Get Quote

Physical Properties of 1H-Indole-5-Sulfonyl
Chloride: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 1H-
indole-5-sulfonyl chloride (CAS No. 1094209-33-2), a key intermediate in synthetic and

medicinal chemistry. This document consolidates available data on its melting point and

solubility characteristics, outlines representative experimental protocols for their determination,

and presents a typical synthetic application.

Core Physical Properties
1H-Indole-5-sulfonyl chloride is a valuable chemical building block, combining the privileged

indole scaffold with a highly reactive sulfonyl chloride functional group. This structure makes it

an essential reagent for the synthesis of novel sulfonamide derivatives, which are prominent in

many pharmaceutical agents[1].

Data Summary
The physical properties of 1H-indole-5-sulfonyl chloride are summarized in the table below. It

is important to note that while some data for analogous structures are available, specific

experimental values for the parent compound are not widely reported in publicly accessible

literature.
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Property Value Notes

Molecular Formula C₈H₆ClNO₂S

Molecular Weight 215.66 g/mol [1][2]

Appearance
Not explicitly reported; likely a

solid.

Related sulfonyl chlorides are

solids.

Melting Point
Not reported in surveyed

literature.

For comparison, the melting

point of the related compound

1-methyl-1H-indole-5-sulfonyl

chloride is 79 °C.

Solubility
Soluble in anhydrous polar

aprotic solvents.

Recommended solvents for

reactions include

dichloromethane and

tetrahydrofuran (THF) to

prevent hydrolysis[1]. The

compound is expected to be

reactive with water and other

nucleophilic solvents.

Experimental Protocols
Detailed experimental methodologies for determining the physical properties of chemical

compounds are crucial for reproducible research. Below are representative protocols that can

be applied to 1H-indole-5-sulfonyl chloride.

Melting Point Determination (Capillary Method)
The melting point of a solid organic compound can be determined with high precision using a

capillary melting point apparatus.

Methodology:

Sample Preparation: A small amount of finely powdered, dry 1H-indole-5-sulfonyl chloride
is packed into a capillary tube to a height of 2-3 mm.
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Apparatus Setup: The capillary tube is placed in a melting point apparatus.

Heating: The sample is heated at a steady, slow rate (e.g., 1-2 °C per minute) near the

expected melting point.

Observation: The temperature range is recorded from the point at which the first drop of

liquid appears to the temperature at which the entire sample has melted into a clear liquid. A

narrow melting range (e.g., 0.5-1 °C) is indicative of a pure compound.

Solubility Determination
Qualitative solubility tests are performed to identify suitable solvents for reactions, purification,

and analysis. Given the reactivity of the sulfonyl chloride group, anhydrous solvents should be

used where reaction is not desired.

Methodology:

Sample Preparation: A small, measured amount of 1H-indole-5-sulfonyl chloride (e.g., 10

mg) is placed into a test tube.

Solvent Addition: A measured volume of a selected solvent (e.g., 1 mL of anhydrous

dichloromethane) is added to the test tube.

Observation: The mixture is agitated at a constant temperature. The compound's solubility is

observed and categorized (e.g., soluble, partially soluble, insoluble).

Testing in Various Solvents: This procedure is repeated with a range of solvents of varying

polarities, such as tetrahydrofuran, acetonitrile, and non-polar solvents like hexanes, to build

a comprehensive solubility profile. The reactivity of the compound, particularly its propensity

for hydrolysis in the presence of water, must be taken into account when selecting and

handling solvents.

Synthetic Workflow Visualization
A primary application of 1H-indole-5-sulfonyl chloride is in the synthesis of sulfonamides via

nucleophilic substitution with amines. The general workflow for this reaction is depicted below.
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This reaction is fundamental in drug discovery for creating libraries of compounds for biological

screening[1].

Start: Reagents

1H-Indole-5-sulfonyl chloride
in Anhydrous Aprotic Solvent

(e.g., Dichloromethane)

Primary or Secondary Amine (R1R2NH)
+ Base (e.g., Triethylamine)

Combine and Stir
(e.g., at 0°C to room temp.)

Aqueous Workup
(e.g., wash with dilute acid, water, brine)

Reaction Mixture

Purification
(e.g., Column Chromatography)

Crude Product

Final Product:
Indole-5-sulfonamide

Purified Product

End: Characterization
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Click to download full resolution via product page

Caption: Synthetic workflow for sulfonamide synthesis.

This guide serves as a foundational resource for professionals working with 1H-indole-5-
sulfonyl chloride, highlighting its key physical properties and providing standardized

methodologies for its characterization and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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